4,4',4''-(1-methyl-1H-pyrazole-3,4,5-triyl)tris(2-methyl-3-butyn-2-ol)

• IUPAC Name: 4-[3,5-bis(3-hydroxy-3-methylbut-1-ynyl)-1-methylpyrazol-4-yl]-2-methylbut-3-yn-2-ol
• InChI: InChI=1S/C19H24N2O3/c1-17(2,22)11-8-14-15(9-12-18(3,4)23)20-21(7)16(14)10-13-19(5,6)24/h22-24H,1-7H3
• InChI Key: PVFDFNNLQPOLDA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#CC1=C(N(N=C1C#CC(C)(C)O)C)C#CC(C)(C)O)O
• Molecular Formula: C19H24N2O3
• Molecular Weight: 328.4 g/mol

Description

4,4',4''-(1-methyl-1H-pyrazole-3,4,5-triyl)tris(2-methyl-3-butyn-2-ol) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MPTB and has been studied extensively for its unique properties and potential uses.

Mechanism of Action

The mechanism of action of MPTB is complex and varies depending on its application. In medicinal chemistry, MPTB has been shown to inhibit the activity of specific enzymes involved in the development and progression of cancer and inflammation. In materials science, MPTB acts as a linker between metal ions to form MOFs with unique properties. In catalysis, MPTB acts as a ligand to stabilize metal catalysts and enhance their reactivity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MPTB are still being studied. In medicinal chemistry, MPTB has been shown to have anticancer and anti-inflammatory properties. In materials science, MPTB has been used to synthesize MOFs with unique properties, including high surface area and selective adsorption. In catalysis, MPTB has been used to enhance the reactivity of metal catalysts, leading to improved yields and selectivity.

Advantages and Limitations for Lab Experiments

The advantages of using MPTB in lab experiments include its unique properties, including its ability to act as a building block for various materials and its potential applications in medicinal chemistry and catalysis. However, the limitations of using MPTB in lab experiments include its high cost and the complexity of its synthesis.

Future Directions

There are several future directions for the study of MPTB. In medicinal chemistry, MPTB could be further explored as a potential drug candidate for the treatment of various diseases. In materials science, MPTB could be used to synthesize new materials with unique properties. In catalysis, MPTB could be used to develop new metal catalysts with enhanced reactivity and selectivity. Additionally, further studies could be conducted to better understand the biochemical and physiological effects of MPTB.
In conclusion, 4,4',4''-(1-methyl-1H-pyrazole-3,4,5-triyl)tris(2-methyl-3-butyn-2-ol) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its unique properties and potential uses make it an exciting area of study for future research.

Scientific Research Applications

MPTB has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, MPTB has been explored as a potential drug candidate for the treatment of various diseases, including cancer and inflammation. In materials science, MPTB has been used as a building block for the synthesis of various materials, including metal-organic frameworks (MOFs). In catalysis, MPTB has been used as a ligand for various metal catalysts, including palladium and copper.